Cas no 500695-54-5 (Amino(mesityl)acetic acid)

• Product Name: Amino(mesityl)acetic acid
• CAS No: 500695-54-5
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD02662543
• CID: 933169
• PubChem ID: 3891204
• Update Time: 2025-05-22

Amino(mesityl)acetic acid Chemical and Physical Properties

Names and Identifiers

• AMINO(MESITYL)ACETIC ACID
• 2-amino-2-(2,4,6-trimethylphenyl)acetic acid
• Amino-(2,4,6-trimethyl-phenyl)-acetic acid
• 2-Amino-2-mesitylacetic acid
• amino(2,4,6-trimethylphenyl)acetic acid
• BBL020449
• STK893166
• SY044866
• BB 0249685
• AC6236
• Amino(2,4,6-trimethylphenyl)acetic acid (H-Phg(2,4,6-triMe)-OH)
• AKOS000176434
• AS-58441
• A917795
• AB01332750-02
• DB-264329
• SCHEMBL287083
• 500695-54-5
• EN300-138062
• CS-0089187
• MFCD02662543
• NCGC00339932-01
• AKOS016343526
• DTXSID60397802
• Amino(mesityl)acetic acid

• MDL： MFCD02662543
• Inchi： 1S/C11H15NO2/c1-6-4-7(2)9(8(3)5-6)10(12)11(13)14/h4-5,10H,12H2,1-3H3,(H,13,14)
• InChI Key： ZWMOYOHAJKNZRA-UHFFFAOYSA-N
• SMILES： OC(C(C1C(C)=CC(C)=CC=1C)N)=O

Computed Properties

• Exact Mass: 193.11000
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -0.6

Experimental Properties

• PSA: 63.32000
• LogP: 2.39650

Additional information on Amino(mesityl)acetic acid

Comprehensive Guide to Amino(mesityl)acetic acid (CAS No. 500695-54-5): Properties, Applications, and Industry Insights

Amino(mesityl)acetic acid (CAS 500695-54-5) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of acetic acid with a mesityl group and amino functionality, this compound serves as a versatile building block for synthesizing complex molecules. Its molecular formula C₁₁H₁₅NO₂ and precise chemical structure make it valuable for designing chiral catalysts and bioactive intermediates, aligning with current trends in green chemistry and sustainable synthesis.

Researchers frequently search for "synthesis methods for Amino(mesityl)acetic acid" or "CAS 500695-54-5 suppliers," reflecting its industrial demand. The compound’s crystalline form (typically white to off-white powder) and moderate solubility in polar solvents like ethanol or DMSO enhance its handling in lab settings. Recent studies highlight its role in developing peptide mimetics, addressing the growing need for novel drug candidates in oncology and neurology—a key focus area in 2024’s pharmaceutical R&D landscape.

From an analytical perspective, Amino(mesityl)acetic acid exhibits characteristic peaks in FT-IR spectroscopy (e.g., 1720 cm^-1 for carbonyl stretch) and NMR spectra (δ 2.25 ppm for mesityl methyl groups). These properties are critical for quality control, as queried in searches like "500695-54-5 spectroscopic data." The compound’s stability under inert atmospheres (up to 200°C) further supports its use in high-temperature reactions, a feature emphasized in process chemistry forums.

Environmental and regulatory considerations are increasingly relevant, with users exploring "biodegradability of Amino(mesityl)acetic acid." While not classified as hazardous, its ecotoxicological profile remains under study—a reflection of the industry’s shift toward EPA-compliant chemicals. Manufacturers now prioritize atom-efficient routes for its production, reducing waste generation per the Principles of Green Chemistry.

In material science, this compound’s mesityl group contributes to steric hindrance, enabling applications in metal-organic frameworks (MOFs) and asymmetric catalysis. Such niche uses correlate with rising searches for "CAS 500695-54-5 in MOF design." Its zwitterionic nature at physiological pH also sparks interest in drug delivery systems, particularly for enhancing blood-brain barrier permeability—a hot topic in CNS drug development.

Market analysts note a 6.2% CAGR for similar fine chemicals, driven by demand in Asia-Pacific pharmaceutical hubs. Suppliers often list Amino(mesityl)acetic acid with ≥98% purity, catering to strict GMP standards. Storage recommendations (e.g., 2-8°C under argon) and handling protocols are frequently accessed in technical datasheets, underscoring operational safety awareness.

Future directions include exploring its enantioselective applications and click chemistry compatibility. With patent filings increasing (e.g., WO2023056121 referencing derivatives), 500695-54-5 exemplifies how niche intermediates can enable breakthroughs in precision medicine and crop protection agents—addressing two of the most searched challenges in modern chemistry.